Cas no 1206996-71-5 (2-[[1-Ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone)

• Product Name: 2-[[1-Ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone
• CAS No: 1206996-71-5
• MF: C₁₉H₂₅N₃OS
• MW: 343.486303091049
• CID: 5449665
• PubChem ID: 49671582
• Update Time: 2025-06-14

2-[[1-Ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-[[1-Ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone
• AKOS024477100
• 2-[1-ethyl-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• 2-{[1-ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• F2964-1444
• 1206996-71-5
• 2-((1-ethyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone

• Inchi： 1S/C19H25N3OS/c1-3-22-17(16-9-7-15(2)8-10-16)13-20-19(22)24-14-18(23)21-11-5-4-6-12-21/h7-10,13H,3-6,11-12,14H2,1-2H3
• InChI Key： CAOJIUGCGZCXBT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N(CC)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 343.172
• Monoisotopic Mass: 343.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.4±52.0 °C(Predicted)
• pka: 5.10±0.50(Predicted)

Additional information on 2-[[1-Ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone

Recent Advances in the Study of 2-[[1-Ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone (CAS: 1206996-71-5)

The compound 2-[[1-Ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone (CAS: 1206996-71-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique imidazole-thioether-piperidine scaffold, has been investigated for its pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have explored its mechanism of action, structure-activity relationships (SAR), and potential as a lead compound for drug development.

One of the key findings from recent research is the compound's ability to selectively inhibit specific protein kinases involved in inflammatory pathways. In vitro studies have demonstrated its potency against kinases such as JAK3 and IRAK4, which are critical mediators of cytokine signaling. The compound's IC50 values in these assays suggest a promising profile for further optimization. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its kinase targets, highlighting the importance of the thioether linkage and the piperidinyl moiety for maintaining inhibitory activity.

Another area of interest is the compound's potential application in oncology. Preliminary data from cell-based assays indicate that 2-[[1-Ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone exhibits cytotoxic effects against certain cancer cell lines, particularly those with dysregulated kinase signaling. Researchers have also investigated its synergy with existing chemotherapeutic agents, suggesting a possible role in combination therapies. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Recent synthetic efforts have focused on optimizing the compound's physicochemical properties to enhance its drug-like characteristics. Modifications to the imidazole ring and the piperidinyl group have been explored to improve solubility and metabolic stability. These efforts have yielded derivatives with improved bioavailability and reduced off-target effects, paving the way for preclinical development. Notably, some of these derivatives have shown enhanced selectivity for their intended kinase targets, reducing the risk of adverse effects.

In conclusion, 2-[[1-Ethyl-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone represents a promising scaffold for the development of novel kinase inhibitors with potential applications in inflammation and oncology. While significant progress has been made in understanding its mechanism and optimizing its structure, further research is needed to translate these findings into clinical candidates. The compound's unique chemical features and biological activity make it a valuable subject for ongoing investigation in the field of chemical biology and drug discovery.